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Compound of Interest

Compound Name: Robotnikinin

Cat. No.: B1679495

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential guidance on the
proper disposal procedures for Robotnikinin, a small molecule inhibitor of the Sonic Hedgehog
(Shh) signaling pathway. Adherence to these protocols is critical not only for regulatory
compliance but also for the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, consult the Safety Data Sheet (SDS) for
Robotnikinin. Personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a laboratory coat, should be worn at all times when handling this
compound. Ensure adequate ventilation to minimize the risk of inhalation. In case of accidental
contact, immediately flush the affected area with copious amounts of water and seek medical
attention.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Robotnikinin.
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Property Value

CAS Number 1132653-79-2

Molecular Formula C25H27CIN204

Molecular Weight 455.0 g/mol

Solubility Soluble in DMF, DMSO (10 mM), and Ethanol
Storage Temperature -20°C

Step-by-Step Disposal Protocol

The disposal of Robotnikinin must be conducted in accordance with all applicable federal,
state, and local hazardous waste regulations. As a chlorinated organic compound, it may be
classified as a hazardous waste.

Experimental Protocol: Waste Characterization

To ensure proper disposal, a waste characterization should be performed. This can be
achieved by:

o SDS Review: Carefully examine the Safety Data Sheet for specific disposal instructions and
hazard classifications. The SDS for Robotnikinin from suppliers like Cayman Chemical will
provide critical information.

e Regulatory Cross-Reference: Cross-reference the chemical properties with federal and local
hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA)
in the United States.

o Waste Stream Segregation: Do not mix Robotnikinin waste with other chemical waste
streams unless compatibility has been confirmed.

Disposal Procedure:

e Collection: Collect all waste materials containing Robotnikinin, including unused product,
contaminated labware (e.g., pipette tips, vials), and solutions, in a designated, clearly
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labeled, and sealed hazardous waste container. The container must be compatible with
chlorinated organic compounds.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name ("Robotnikinin"), the CAS number (1132653-79-2), and the associated
hazards (e.g., "Toxic," "Irritant").

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure secondary containment area, away from incompatible materials.

» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed and certified hazardous waste disposal company. Provide the disposal company
with a copy of the Safety Data Sheet. Under no circumstances should Robotnikinin be
disposed of down the drain or in regular trash.

Visualizing Key Processes

To further clarify the context of Robotnikinin's use and disposal, the following diagrams
illustrate its mechanism of action and a general workflow for its proper disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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